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Compound of Interest

Compound Name:
4-Chloro-1-(3-methoxyphenyl)-1-

oxobutane

CAS No.: 258882-48-3

Cat. No.: B3023671

Get Quote

Executive Summary & Immediate Action
Do not dispose of this compound down the drain. 4-Chloro-1-(3-methoxyphenyl)-1-
oxobutane is a halogenated organic intermediate (aryl-alkyl chloroketone).[1][2][3][4] Due to

the presence of the alkyl chloride moiety and the chlorinated aromatic nature of its combustion

byproducts, it requires High-Temperature Incineration with Flue Gas Scrubbing.[1][2][3]

Core Directive: Segregate immediately into Halogenated Organic Waste streams.

Chemical Profile & Hazard Identification
Effective disposal requires understanding the chemical's reactivity profile.[3] This compound is

typically used as an intermediate in the synthesis of pharmaceutical agents (e.g., piperazine-

based antipsychotics).[1][2]
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Property Data / Characteristic Operational Implication

Chemical Structure
Aryl ketone with terminal alkyl

chloride

Potential alkylating agent;

skin/eye irritant.[2][3]

Functional Groups
Ketone, Methoxy ether, Alkyl

Chloride

Must be treated as

halogenated waste to prevent

dioxin formation during

improper combustion.[1][2][3]

Solubility Lipophilic; Negligible in water

Strictly prohibited from sanitary

sewer disposal (aquatic toxicity

risk).[3]

Flash Point >100°C (Typical for this class)

Likely not D001 (Ignitable)

unless in solvent, but

combustible.[1][2]

RCRA Status
Non-Listed (Not P or U list

specific)

Classify as Halogenated

Organic Solvent/Solid for

destruction.[3]

Critical Hazards (Causality of Protocol)[1][2]
Alkylating Potential: The terminal chloro-group makes this a weak alkylating agent.[2][3] It

can react with nucleophiles in biological systems (DNA/Proteins), necessitating "No-Contact"

handling.[1][2][3]

Combustion Byproducts: Burning chlorinated organics without scrubbers releases Hydrogen

Chloride (HCl) gas and potential dioxins.[3] Standard lab trash incineration is insufficient.[2]

[3]

Waste Classification & Segregation
To ensure regulatory compliance (EPA/RCRA) and safety, classify the waste stream as follows:

Primary Classification: Halogenated Organic Waste[3]
Stream: Stream A (or site-specific Halogenated Stream).
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Compatibility: Compatible with methylene chloride, chloroform, and chlorobenzene waste

streams.[1][2][3]

Incompatibility: Do NOT mix with:

Strong Oxidizers (Peroxides, Nitric Acid) – Risk of violent oxidation.[1][2][3]

Strong Alkalis (concentrated NaOH) – Risk of exothermic hydrolysis or polymerization.[3]

Step-by-Step Disposal Protocol
Phase 1: Preparation & Quenching (If Reactive)
Note: This compound is generally stable.[3][5][6] Quenching is only necessary if it is part of a

reactive reaction mixture (e.g., containing residual thionyl chloride or aluminum chloride).[1][2]

[3]

Pure Substance: No chemical treatment required before packaging.[2][3]

Reaction Mixture: If acidic halides are present, quench slowly with ice/water, neutralize

aqueous layer with Sodium Bicarbonate (

), then extract organics into a halogenated solvent (e.g., Dichloromethane).

Phase 2: Packaging & Labeling (The Self-Validating
System)
A self-validating system ensures that if a label falls off, the container type and storage location

still indicate hazard class.[1][2][3]

Container Selection:

Liquids: Amber Glass or HDPE (High-Density Polyethylene) carboy.[2][3]

Solids: Wide-mouth HDPE jar with screw-top lid.

Labeling:

Must read: "HAZARDOUS WASTE - HALOGENATED ORGANIC."[2][3]
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List constituents: "4-Chloro-1-(3-methoxyphenyl)-1-oxobutane [>95%]."[1][2][3]

Check hazard boxes: [x] Toxic [x] Irritant.[3][5]

Phase 3: Final Disposal[3]
Transfer: Move sealed container to the Satellite Accumulation Area (SAA).

Secondary Containment: Place bottle in a polyethylene tray to capture potential leaks.

Pickup: Schedule transfer to Environmental Health & Safety (EHS) for off-site incineration.

Decision Logic & Workflow (Visualization)
The following diagram outlines the decision-making process for disposing of this specific

compound in various states (Pure, Solution, or Debris).
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Waste Generation:
4-Chloro-1-(3-methoxyphenyl)-1-oxobutane

Determine Physical State

Solid / Pure Substance Liquid / Solution Contaminated Debris
(Gloves, Towels)

Pack in HDPE Jar
Label: Toxic Solid

Is Solvent Halogenated?

Double Bag (Clear Plastic)
Label: Contaminated Debris

Combine with
HALOGENATED Waste Stream

Yes (DCM, Chloroform)
Segregate into

NON-HALOGENATED Stream
(Only if <2% Halogen content)

No (Ethanol, Acetone)

FINAL DISPOSAL:
High-Temp Incineration

(w/ Scrubber)

High Conc. of
Chloro-compound

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Chloro-1-(3-methoxyphenyl)-1-oxobutane waste

based on physical state and solvent composition.
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Emergency Contingencies (Spill Protocol)
If a spill occurs, immediate containment is required to prevent environmental release.[1][2][3][4]

[7]

Evacuate & Ventilate: Remove ignition sources (though low flammability, standard precaution

applies).

PPE: Wear Nitrile gloves (double gloved), lab coat, and safety goggles.[1][2][3]

Absorb:

Liquids: Use vermiculite or a commercial organic spill pad.[3]

Solids: Wet sweep (damp paper towel) to avoid dust generation.[2][3]

Decontaminate: Clean surface with a soap/water solution.[2][3]

Disposal of Cleanup Materials: All absorbent materials must be treated as Hazardous Solid

Waste (see Debris path in Figure 1).[3]
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PubChem.Compound Summary: 4-Chloro-1-(4-methoxyphenyl)butan-1-one (Analogue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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